Cas no 14236-13-6 (4-(tert-Butyl)phthalic acid)

• Product Name: 4-(tert-Butyl)phthalic acid
• CAS No: 14236-13-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00059045
• CID: 1035878
• PubChem ID: 605174
• Update Time: 2025-07-22

4-(tert-Butyl)phthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)phthalic acid
• 4-tert-butylphthalic acid
• 4-tert-Butyl-phthalsaeure
• 4-(1,1-Dimethylethyl)-1,2-benzenedicarboxylic acid
• 4-tertbutylphthalic acid
• 4-t-butylphthalic acid
• 14236-13-6
• 1,2-Benzenedicarboxylic acid, 4-(1,1-dimethylethyl)-
• AS-82115
• 4-tert-butylbenzene-1,2-dicarboxylic acid
• CHEMBL569246
• E82216
• MFCD00059045
• CS-0180869
• DTXSID80345522
• AH-357/03545043
• SY266303
• 4-tert-Butylphthalic acid #
• SCHEMBL1356449
• 4-(tert-Butyl)phthalicacid
• AKOS004117691

• MDL： MFCD00059045
• Inchi： 1S/C12H14O4/c1-12(2,3)7-4-5-8(10(13)14)9(6-7)11(15)16/h4-6H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： OZHQCWZLIYAJBL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=CC(=C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-161 ºC
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 74.60000
• LogP: 2.38050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(tert-Butyl)phthalic acid

Introduction to 4-(tert-Butyl)phthalic acid (CAS No. 14236-13-6)

4-(tert-Butyl)phthalic acid, identified by the Chemical Abstracts Service Number (CAS No.) 14236-13-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This white crystalline solid is widely recognized for its utility in various industrial and scientific applications. Its molecular structure, characterized by a phthalic acid core substituted with a tert-butyl group, imparts unique chemical properties that make it valuable in multiple domains, including material science, catalysis, and drug development.

The compound belongs to the class of aromatic dicarboxylic acids, which are fundamental building blocks in organic synthesis. The presence of the tert-butyl group at the para position relative to one of the carboxyl groups enhances its reactivity and stability under various conditions. This modification not only influences its solubility and melting point but also broadens its applicability in chemical reactions and formulations.

In recent years, 4-(tert-Butyl)phthalic acid has garnered attention for its role in the synthesis of advanced materials. Researchers have explored its potential as a precursor in the production of high-performance polymers, resins, and coatings. The compound’s ability to act as a chelating agent and a catalyst ligand has been particularly noteworthy. For instance, it has been investigated in the development of transition metal complexes that exhibit catalytic activity in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The pharmaceutical industry has also shown interest in 4-(tert-Butyl)phthalic acid due to its structural similarity to known bioactive molecules. Studies have demonstrated its utility in modulating biological pathways by serving as a scaffold for drug candidates. Specifically, derivatives of this compound have been examined for their potential anti-inflammatory and antioxidant properties. The tert-butyl group’s steric hindrance can influence binding interactions with biological targets, making it a versatile tool for medicinal chemists.

One of the most intriguing applications of 4-(tert-Butyl)phthalic acid is in the realm of green chemistry. Its use as an intermediate in environmentally friendly processes has been explored, particularly in the synthesis of biodegradable polymers and specialty chemicals. The compound’s compatibility with sustainable methodologies aligns with global efforts to reduce reliance on traditional petrochemical feedstocks. This aligns with current trends toward greener alternatives that minimize environmental impact while maintaining high efficiency.

Recent advancements in computational chemistry have further illuminated the potential of 4-(tert-Butyl)phthalic acid. Molecular modeling studies have provided insights into its interaction with enzymes and receptors, aiding in the rational design of novel therapeutic agents. These simulations have highlighted how subtle modifications to its structure can enhance binding affinity and selectivity, which are critical factors in drug development.

The industrial significance of 4-(tert-Butyl)phthalic acid extends to its role as a key intermediate in manufacturing fragrances and dyes. Its aromatic system allows for diverse functionalization, enabling chemists to create compounds with specific olfactory or chromophoric properties. This versatility underscores its importance not only as a chemical reagent but also as a material with aesthetic applications.

In conclusion, 4-(tert-Butyl)phthalic acid (CAS No. 14236-13-6) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in research and industrial settings alike. As scientific understanding evolves, new possibilities for leveraging this compound are likely to emerge, further solidifying its relevance in modern chemistry.